Cas no 68194-09-2 (2,2',3,5,6,6'-Hexachlorobiphenyl)

• Product Name: 2,2',3,5,6,6'-Hexachlorobiphenyl
• CAS No: 68194-09-2
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• CID: 508244
• PubChem ID: 63070
• Update Time: 2025-11-01

2,2',3,5,6,6'-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,5,6,6'-hexachloro-
• 2,2',3,5,6,6'-Hexachlorobiphenyl
• 1,2,4,5-tetrachloro-3-(2,6-dichlorophenyl)benzene
• 2,2',3,5,6,6'-Hexachlorobiphenyl Solution
• PCB 152
• SCHEMBL4453792
• CLODVDBWNVQLGO-UHFFFAOYSA-N
• DTXCID10815708
• 68194-09-2
• 2,2',3,5,6,6'-Hexachloro-1,1'-biphenyl
• 1,1'-Biphenyl, 2,2',3,5,6,6'-hexachloro-
• Q27292598
• UNII-WF211H46FL
• DTXSID70867526
• WF211H46FL

• Inchi： 1S/C12H4Cl6/c13-5-2-1-3-6(14)9(5)10-11(17)7(15)4-8(16)12(10)18/h1-4H
• InChI Key： CLODVDBWNVQLGO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1C1C(=CC=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844416
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.593
• Boiling Point: 370.3 °C at 760 mmHg
• Flash Point: 174.1 °C
• Refractive Index: 1.626
• PSA: 0.00000
• LogP: 7.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,5,6,6'-Hexachlorobiphenyl

Comprehensive Analysis of 2,2',3,5,6,6'-Hexachlorobiphenyl (CAS No. 68194-09-2): Properties, Applications, and Environmental Impact

2,2',3,5,6,6'-Hexachlorobiphenyl (CAS No. 68194-09-2) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. PCBs have historically been used in industrial applications due to their chemical stability, thermal resistance, and insulating properties. However, their persistence in the environment and potential ecological effects have led to increased scrutiny. This article delves into the chemical properties, historical uses, and modern research surrounding this specific congener, while addressing common queries from researchers and environmental scientists.

The molecular structure of 2,2',3,5,6,6'-Hexachlorobiphenyl features six chlorine atoms attached to a biphenyl backbone, which contributes to its lipophilic nature and resistance to degradation. These characteristics make it a subject of interest in studies on bioaccumulation and environmental persistence. Recent trends in scientific literature highlight concerns about its detection in soil samples, aquatic ecosystems, and even human adipose tissue, sparking debates on long-term exposure risks.

From an industrial perspective, PCBs like 68194-09-2 were once widely employed in electrical equipment, hydraulic systems, and plasticizers. Although their production has been phased out in many countries under the Stockholm Convention, legacy contamination remains a challenge. Researchers frequently search for "PCB remediation techniques" or "degradation pathways for hexachlorobiphenyls," reflecting growing interest in environmental cleanup solutions. Advanced methods such as microbial biodegradation and photocatalytic oxidation are now being explored to mitigate its impact.

Analytical techniques for detecting 2,2',3,5,6,6'-Hexachlorobiphenyl include gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). These tools are critical for monitoring compliance with environmental regulations like the EPA’s PCB monitoring programs. Public health discussions often revolve around "PCB exposure limits" and "health effects of low-level PCB contamination," underscoring the need for clear communication of scientific findings.

In the context of green chemistry, alternatives to chlorinated compounds are being vigorously investigated. Innovations in bio-based materials and non-toxic flame retardants aim to replace historical applications of PCBs. Meanwhile, the study of 68194-09-2 continues to provide insights into the behavior of persistent organic pollutants (POPs) in global ecosystems, making it a benchmark for environmental toxicology studies.

To conclude, 2,2',3,5,6,6'-Hexachlorobiphenyl serves as a focal point for understanding the broader implications of industrial chemicals in the environment. Its legacy highlights the importance of sustainable chemical design and proactive environmental stewardship. As research evolves, interdisciplinary collaboration will be key to addressing unanswered questions about its ecological fate and human health implications.